Cas no 287111-93-7 ((S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol)

• Product Name: (S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol
• CAS No: 287111-93-7
• MF: C₂₀H₁₂I₂O₂
• MW: 538.117030143738
• CID: 2928933
• PubChem ID: 10234247
• Update Time: 2025-10-24

(S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol Chemical and Physical Properties

Names and Identifiers

• 2,2'-dihydroxy-3,3'-diiodo-1,1'-binaphthyl
• (R)?-3,?3'-Diiodo-?[1,?1'-binaphthalene]?-?2,?2'-?diol
• (S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol
• 3,3'-i2-binol
• 1,1'-Bi(3-iodo-2-naphthol)
• (aR)-3,3'-Diiodo-1,1'-bi(2-naphthol)
• (aS)-3,3'-Diiodo-1,1'-bi(2-naphthol)
• 3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol
• (R)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol
• AKOS030528893
• MFCD25372833
• (S)?-3,?3'-Diiodo-?[1,?1'-binaphthalene]?-?2,?2'-?diol
• CS-0087215
• CS-0087210
• 615247-86-4
• SY276759
• S-3,3'-diiodo-[1,1'-Binaphthalene]-2,2'-diol
• E81066
• (1S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol
• SCHEMBL8009161
• E72681
• (1R)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol
• 287111-93-7
• BS-17211
• 1-(2-Hydroxy-3-iodonaphthalen-1-yl)-3-iodonaphthalen-2-ol
• 1202022-71-6
• (R)-3,3 inverted exclamation mark -Diiodo-[1,1 inverted exclamation mark -binaphthalene]-2,2 inverted exclamation mark -diol
• [1,1'-Binaphthalene]-2,2'-diol, 3,3'-diiodo-, (1R)-
• R-3,3'-diiodo-[1,1'-Binaphthalene]-2,2'-diol

• Inchi： 1S/C20H12I2O2/c21-15-9-11-5-1-3-7-13(11)17(19(15)23)18-14-8-4-2-6-12(14)10-16(22)20(18)24/h1-10,23-24H
• InChI Key： AGYZAQQARDBULW-UHFFFAOYSA-N
• SMILES： IC1=CC2C=CC=CC=2C(=C1O)C1=C(C(=CC2C=CC=CC1=2)I)O

Computed Properties

• Exact Mass: 537.89267 g/mol
• Monoisotopic Mass: 537.89267 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 40.5
• Molecular Weight: 538.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on (S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol

Comprehensive Overview of (S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol (CAS No. 287111-93-7): Properties, Applications, and Innovations

The compound (S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol (CAS No. 287111-93-7) is a chiral derivative of binaphthol, a class of organic compounds widely recognized for their axial chirality and utility in asymmetric synthesis. This iodinated binaphthol derivative has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, materials science, and catalysis. Researchers and industry professionals frequently search for terms like "chiral auxiliaries," "asymmetric catalysis," and "binaphthol derivatives," reflecting the growing demand for enantioselective compounds in modern chemistry.

One of the most notable characteristics of (S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol is its role as a ligand in transition-metal-catalyzed reactions. Its iodine substituents enhance electron density and steric hindrance, making it particularly effective in C-C bond formation and cross-coupling reactions. Recent studies highlight its use in Suzuki-Miyaura and Heck reactions, where it outperforms traditional ligands in terms of yield and enantioselectivity. This aligns with the current trend toward sustainable and efficient synthetic methodologies, a topic frequently explored in academic and industrial forums.

In the pharmaceutical sector, (S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol has emerged as a key intermediate in the synthesis of chiral drugs. Its ability to induce enantioselectivity is critical for developing therapeutics with reduced side effects and improved efficacy. Searches for "enantiopure compounds" and "drug intermediates" often lead to discussions about this compound, underscoring its relevance in drug discovery. Additionally, its fluorescence properties have sparked interest in materials science, particularly for designing organic LEDs (OLEDs) and sensors.

From a synthetic perspective, the preparation of (S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol involves selective iodination of (S)-BINOL, followed by purification via recrystallization or chromatography. Optimizing these processes is a common focus in research, as evidenced by queries like "iodination methods" and "chiral resolution techniques." The compound's stability under various conditions also makes it a candidate for green chemistry applications, aligning with global efforts to reduce hazardous waste.

In conclusion, (S)-3,3'-Diiodo-[1,1'-binaphthalene]-2,2'-diol (CAS No. 287111-93-7) represents a multifaceted tool in modern chemistry, bridging gaps between academia and industry. Its applications in asymmetric synthesis, pharmaceuticals, and advanced materials continue to inspire innovation, making it a subject of enduring interest. As research progresses, this compound is poised to play an even greater role in addressing challenges like sustainable synthesis and precision medicine.